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Compound of Interest

Compound Name: 1-Hexanol-d13

Cat. No.: B2462757

Essential Safety and Handling Guide for 1-
Hexanol-d13

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Hexanol-d13 in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize risks.

Chemical Identifier: 1-Hexanol-d13 Synonyms: Hexyl-d13 alcohol CAS Number: 204244-84-8
Molecular Formula: CD3(CD2)aCD20OH

Hazard Identification and Classification

1-Hexanol-d13 is classified as a flammable liquid that is harmful if swallowed and poses a
hazard to the aquatic environment.

e GHS Pictograms:
o Flame (GHSO02)
o Exclamation Mark (GHS0Q7)

 Signal Word: Warning
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e Hazard Statements:

o H226: Flammable liquid and vapor.

o H302: Harmful if swallowed.

o H412: Harmful to aquatic life with long-lasting effects.
» Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking.[1][2]

o P233: Keep container tightly closed.

o P240: Ground/bond container and receiving equipment.

o P241: Use explosion-proof electrical/ventilating/lighting equipment.

o P273: Avoid release to the environment.

o P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Hexanol-d13 is presented in the
table below. These properties are critical for safe handling and storage.
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Property Value

Molecular Weight 115.25 g/mol

Appearance Colorless liquid[3]

Boiling Point 156.5 °C (lit.)

Melting Point -52 °C (lit.)

Flash Point 59.00 °C (138.2 °F) - closed cup
Density 0.918 g/mL at 25 °C

Slightly soluble in water; miscible with ether and

Solubility ethanol.[3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following procedural steps is mandatory to ensure the safe handling of 1-
Hexanol-d13.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood to prevent the
accumulation of flammable vapors.[4]

o Ensure that an ABC-type fire extinguisher and a safety shower/eyewash station are readily
accessible.[4]

o Remove all potential ignition sources from the handling area, including open flames, hot
plates, and non-explosion-proof electrical equipment.[1][4]

o Ground and bond all containers and receiving equipment to prevent static discharge.[1]
o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[2][5]
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o Hand Protection: Wear chemical-resistant gloves (e.g., PVC, nitrile rubber).[5][6] Glove
suitability and durability depend on the specific laboratory conditions and duration of use.

[5]

o Body Protection: A flame-resistant lab coat or, at a minimum, a 100% cotton lab coat is
required.[4] Avoid synthetic materials.[4]

o Footwear: Wear closed-toe shoes.[4]

e Handling and Use:

[¢]

Keep the container of 1-Hexanol-d13 tightly closed when not in use.[1][4]

[e]

Avoid all personal contact, including inhalation of vapors.[5]

o

Do not eat, drink, or smoke in the area where the chemical is handled.[1]

[¢]

Use non-sparking tools for all operations.[1]

[¢]

If heating is necessary, use a controlled heating source such as a heating mantle or water
bath. Never use an open flame.[4]

e Storage:

[e]

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1]

o

Keep containers tightly closed and store in the original container.[1][5]

[¢]

Store away from strong acids, acid chlorides, acid anhydrides, and oxidizing agents.[5]

[¢]

Do not store in pits, depressions, or basements where vapors may accumulate.[5]

Disposal Plan

All waste containing 1-Hexanol-d13 must be treated as hazardous waste and disposed of
according to local, state, and federal regulations.[2][5]

e \Waste Collection:
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o Collect waste 1-Hexanol-d13 and any contaminated materials (e.g., gloves, absorbent
pads) in a clearly labeled, sealed container.

o The container should be appropriate for flammable liquid waste.

o Waste Disposal:
o This material may be recycled if unused and uncontaminated.[5]
o If contaminated, it may be possible to reclaim the product through distillation or filtration.[5]
o Do not dispose of 1-Hexanol-d13 down the drain.[2]

o Arrange for disposal through a licensed hazardous waste disposal company. The EPA
hazardous waste number for ignitable waste is D001.[5]

Experimental Workflow for Handling 1-Hexanol-d13
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Workflow for Safe Handling of 1-Hexanol-d13
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Caption: Workflow for the safe handling of 1-Hexanol-d13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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